Cas no 32721-08-7 (6-Iodonaphthalene-2-acetic acid)

• Product Name: 6-Iodonaphthalene-2-acetic acid
• CAS No: 32721-08-7
• MF: C₁₂H₉IO₂
• MW: 312.103135824203
• CID: 4936061
• Update Time: 2025-07-31

6-Iodonaphthalene-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Iodonaphthalene-2-acetic acid
• 2-(6-iodonaphthalen-2-yl)acetic acid

• Inchi： 1S/C12H9IO2/c13-11-4-3-9-5-8(6-12(14)15)1-2-10(9)7-11/h1-5,7H,6H2,(H,14,15)
• InChI Key： AXZPDUGNANHBPJ-UHFFFAOYSA-N
• SMILES： IC1C=CC2C=C(CC(=O)O)C=CC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3

Additional information on 6-Iodonaphthalene-2-acetic acid

6-Iodonaphthalene-2-acetic Acid (CAS No. 32721-08-7): Properties, Applications, and Market Insights

6-Iodonaphthalene-2-acetic acid (CAS No. 32721-08-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This iodinated naphthalene derivative is known for its unique chemical properties, making it a valuable intermediate in synthetic chemistry. With the increasing demand for iodinated aromatic compounds in research and industrial applications, 6-Iodonaphthalene-2-acetic acid stands out as a compound of interest for scientists and manufacturers alike.

The molecular structure of 6-Iodonaphthalene-2-acetic acid features a naphthalene ring substituted with an iodine atom at the 6-position and an acetic acid group at the 2-position. This configuration imparts distinct reactivity, enabling its use in cross-coupling reactions, such as the Suzuki-Miyaura coupling and Ullmann reaction, which are pivotal in modern organic synthesis. Researchers often search for "iodonaphthalene derivatives uses" or "CAS 32721-08-7 applications" to explore its potential in drug discovery and material design.

In the pharmaceutical industry, 6-Iodonaphthalene-2-acetic acid serves as a key building block for the synthesis of bioactive molecules. Its iodine moiety allows for further functionalization, making it a versatile precursor in the development of targeted therapeutics and imaging agents. Recent studies have highlighted its role in creating compounds with potential anti-inflammatory and anticancer properties, aligning with the growing interest in "iodinated drug intermediates" and "naphthalene-based pharmaceuticals."

Beyond pharmaceuticals, 6-Iodonaphthalene-2-acetic acid finds applications in agrochemicals, where it contributes to the synthesis of novel pesticides and herbicides. The compound's stability and reactivity make it suitable for designing crop protection agents with improved efficacy. As sustainability becomes a hot topic, researchers are investigating "green chemistry applications of iodonaphthalenes" to minimize environmental impact while maintaining high performance.

The materials science sector also benefits from 6-Iodonaphthalene-2-acetic acid, particularly in the development of organic electronic materials. Its conjugated naphthalene core and iodine substituent enhance electronic properties, making it a candidate for OLEDs (organic light-emitting diodes) and photovoltaic devices. Queries like "iodonaphthalene in optoelectronics" reflect the compound's relevance in cutting-edge technology.

Market trends indicate a rising demand for 6-Iodonaphthalene-2-acetic acid, driven by advancements in synthetic methodologies and its broad utility. Suppliers and manufacturers are increasingly focusing on "high-purity iodonaphthalene derivatives" to meet the needs of research institutions and industrial players. The compound's CAS number, 32721-08-7, is frequently referenced in procurement databases, underscoring its commercial significance.

From a regulatory perspective, 6-Iodonaphthalene-2-acetic acid is handled under standard laboratory safety protocols. While it is not classified as a hazardous material, proper storage and handling are essential to ensure stability. Researchers often look for "safety data sheet for CAS 32721-08-7" to adhere to best practices in chemical management.

In conclusion, 6-Iodonaphthalene-2-acetic acid (CAS No. 32721-08-7) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique properties and versatility make it a valuable asset in synthetic chemistry, aligning with contemporary research trends and industrial needs. As innovation continues, this compound is poised to play a pivotal role in the development of next-generation technologies and therapeutics.